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Compound of Interest

Compound Name: Pd-cime(cod)

Cat. No.: B1591140

For Researchers, Scientists, and Drug Development Professionals

(1,5-Cyclooctadiene)methylpalladium(ll) chloride, with the chemical formula CoH1sCIPd, is an
organometallic compound widely utilized as a catalyst and precursor in organic synthesis. This
technical guide provides a comprehensive overview of its properties, synthesis, and
applications, with a focus on its role in facilitating carbon-carbon bond formation.

Core Properties

(1,5-Cyclooctadiene)methylpalladium(ll) chloride is a light gray powder.[1][2] It is a coordination
complex where a palladium(ll) center is bound to a methyl group, a chloride ligand, and a 1,5-
cyclooctadiene (COD) ligand. The COD ligand, a bidentate olefin, confers stability to the
complex.[2]

Table 1: Physical and Chemical Properties of (1,5-Cyclooctadiene)methylpalladium(ll) Chloride
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Property Value Reference(s)
Chemical Formula CoH1sCIPd [2]

Molecular Weight 265.09 g/mol [2]
Appearance Light gray powder [2]

Melting Point 124-129 °C

Flash Point 97 °C [2]

Solubility Soluble in chloroform.[3] 2]

Insoluble in water.

Synthesis and Characterization

A common method for the synthesis of methylpalladium(ll) complexes involves transmetalation

reactions. For instance, various methylpalladium(ll) complexes with pyrimidine-functionalized

N-heterocyclic carbene ligands have been prepared from chloro(methyl)

(cyclooctadiene)palladium(ll) and the corresponding silver complexes.[4]

While a specific, detailed experimental protocol for the synthesis of the title compound is not

readily available in the searched literature, a general approach can be inferred. The synthesis

of related compounds, such as dichloro(1,5-cyclooctadiene)palladium(ll), involves the reaction

of a palladium salt with 1,5-cyclooctadiene.[3]

Characterization of (1,5-Cyclooctadiene)methylpalladium(ll) chloride and related compounds

relies heavily on spectroscopic techniques.

Table 2: Spectroscopic Data for Related Methylpalladium(ll) Complexes

Complex 'H NMR (0, ppm) 3C NMR (0, ppm) Reference
m)*(NHC-

pym)™ 0.04 (s, 3H, Pd-CHs3) -7.4 (Pd-CHs) [4]

R))PdII(CH3)X]

1.27 (s, 3H, Pd-CHs) -1.5 (Pd-CHs) [4]

0.87 (s, 3H, Pd-CHs) -11.6 (Pd-CHs) [4]
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Note: The provided data is for related complexes and serves as a reference. Specific data for
the title compound was not found in the searched literature.

Role in Catalysis

(1,5-Cyclooctadiene)methylpalladium(ll) chloride is a versatile catalyst precursor for a variety of
palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the
synthesis of complex organic molecules, including pharmaceuticals and advanced materials.
The complex is suitable for use in several key transformations:

e Suzuki-Miyaura Coupling

» Heck Reaction

¢ Buchwald-Hartwig Cross-Coupling
e Negishi Coupling

e Sonogashira Coupling

« Stille Coupling

¢ Hiyama Coupling

The catalytic utility of this compound stems from the ability of the palladium center to undergo a
series of elementary steps, including oxidative addition, transmetalation, and reductive
elimination, which together form the catalytic cycle.

Reaction Mechanisms and Experimental Protocols

The general mechanism for palladium-catalyzed cross-coupling reactions involves the
transformation of a palladium(0) species. While (1,5-Cyclooctadiene)methylpalladium(ll)
chloride is a Pd(Il) complex, it can be reduced in situ to the catalytically active Pd(0) species.

General Catalytic Cycle for Cross-Coupling Reactions

Figure 1: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.
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Experimental Protocol: Suzuki-Miyaura Coupling
(General Example)

While a specific protocol using (1,5-Cyclooctadiene)methylpalladium(ll) chloride was not found,
a general procedure for a Suzuki-Miyaura coupling is as follows:

Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 eq.), the boronic acid (1.1-
1.5 eq.), and a base (e.g., K2COs, Cs2COs3, 2-3 eq.).

o Catalyst Addition: Add the palladium catalyst (e.g., (1,5-Cyclooctadiene)methylpalladium(ll)
chloride, 1-5 mol%) and any necessary ligands.

e Solvent and Degassing: Add an appropriate solvent (e.g., toluene, dioxane, DMF) and degas
the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

¢ Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and
monitor the progress by a suitable analytical technique (e.g., TLC, GC, LC-MS).

e Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic
solvent, and wash with water or an aqueous salt solution.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSQOa, Na2S0a4),
filter, and concentrate under reduced pressure. Purify the crude product by a suitable
method, such as column chromatography.

Safety Information

(1,5-Cyclooctadiene)methylpalladium(ll) chloride is a hazardous substance and should be
handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as
toxic if swallowed or in contact with skin, and may cause respiratory irritation. Personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all
times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclooctadiene)methylpalladium(ll) Chloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1591140#what-are-the-properties-of-1-5-
cyclooctadiene-methylpalladium-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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